Cas no 1291862-02-6 (N-(4-ethylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide)

• Product Name: N-(4-ethylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
• CAS No: 1291862-02-6
• MF: C₂₃H₁₉FN₂OS
• MW: 390.473167657852
• CID: 5397363
• Update Time: 2025-06-13

N-(4-ethylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Ethylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)-2-thiophenecarboxamide
• N-(4-ethylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• Inchi： 1S/C23H19FN2OS/c1-2-16-5-11-19(12-6-16)25-23(27)22-21(26-13-3-4-14-26)20(15-28-22)17-7-9-18(24)10-8-17/h3-15H,2H2,1H3,(H,25,27)
• InChI Key： YXUWAWUZTQKFQY-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(CC)C=C2)=O)SC=C(C2=CC=C(F)C=C2)C=1N1C=CC=C1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 490.1±45.0 °C(Predicted)
• pka: 10.97±0.70(Predicted)

Additional information on N-(4-ethylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

Professional Introduction to N-(4-ethylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No. 1291862-02-6)

N-(4-ethylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide, identified by its CAS number 1291862-02-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-(4-ethylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide incorporates several key pharmacophoric elements. The thiophene core, a five-membered aromatic ring containing sulfur, is known for its versatility in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The presence of a pyrrole ring at the 3-position further enhances the compound's potential for binding to specific receptors or enzymes. Additionally, the ethyl and fluorophenyl substituents introduce additional layers of complexity, which can influence the compound's solubility, bioavailability, and overall pharmacological activity.

In recent years, there has been a growing interest in developing novel therapeutic agents based on thiophene derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific arrangement of functional groups in N-(4-ethylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide suggests that it may possess unique biological properties that could make it valuable in these contexts.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the pyrrole ring and the fluorine substituent are particularly critical steps that can significantly impact the final properties of the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired structural motifs efficiently.

Evaluation of the pharmacological potential of N-(4-ethylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide has been conducted through both in vitro and in vivo studies. Initial assays have revealed promising activity against certain biological targets, although further research is necessary to fully elucidate its mechanism of action and therapeutic efficacy. The compound's interaction with proteins and enzymes has been a focus of investigation, with particular interest in its potential to modulate pathways relevant to human health.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been utilized to predict how N-(4-ethylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide might bind to its targets at the atomic level. These simulations provide valuable insights into the compound's binding affinity and selectivity, guiding experimental efforts toward optimizing its pharmacological properties.

In conclusion, N-(4-ethylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No. 1291862-02-6) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and promising preliminary biological activity make it a compelling subject for further investigation. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in the development of new therapies.